Cas no 1823822-71-4 (BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE)

• Product Name: BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE
• CAS No: 1823822-71-4
• MDL: MFCD27997525
• CID: 4622945
• Update Time: 2025-05-23

BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE

• MDL： MFCD27997525

Additional information on BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE

Comprehensive Overview of BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE (CAS No. 1823822-71-4)

BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE (CAS No. 1823822-71-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in drug discovery and development. The presence of a hydroxymethyl group and a benzyl carboxylate moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their relevance in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE due to its potential as a building block for neuroprotective agents and anti-inflammatory drugs. Its structural features align with current trends in precision medicine and targeted drug delivery, making it a subject of ongoing studies.

The synthesis of BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE involves multi-step organic reactions, including esterification and reductive amination, which are critical for achieving high purity and yield. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize this compound, ensuring its suitability for further applications. The compound's stability under various conditions is also a key focus, as it influences its storage and handling protocols.

From an industrial perspective, BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly solvents and catalytic methods to produce such intermediates, reducing environmental impact. This aligns with global initiatives like the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the realm of pharmaceutical innovation, BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE is being explored for its role in drug repurposing—a strategy that accelerates the development of new therapies by leveraging existing compounds. Its modular structure allows for structure-activity relationship (SAR) studies, enabling researchers to optimize its properties for specific therapeutic targets. This approach is particularly relevant in addressing antibiotic resistance and rare diseases, where traditional drug development pipelines face challenges.

Another area of interest is the compound's potential in bioconjugation and prodrug design. By modifying the hydroxymethyl group, scientists can create derivatives with enhanced bioavailability or targeted release mechanisms. Such advancements are critical for improving patient compliance and reducing side effects in clinical settings.

For researchers and manufacturers, sourcing high-quality BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE (CAS No. 1823822-71-4) is essential. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring compliance with regulatory standards like Good Manufacturing Practices (GMP). The compound's pricing and availability are influenced by factors such as raw material costs and market demand, which fluctuate based on research trends.

In conclusion, BENZYL 3-(HYDROXYMETHYL)-2-METHYLPIPERIDINE-1-CARBOXYLATE represents a promising candidate for advancing medicinal chemistry and pharmaceutical sciences. Its multifaceted applications, coupled with the growing emphasis on sustainable practices and innovative drug design, position it as a valuable asset in modern research. As scientific inquiries continue to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.